2-Propylvaleraldehyde

Specification

• CAS No.: 18295-59-5
• Molecular Formula: C8H16O
• Molecular Weight: 128.21 g/mol
• IUPAC Name: 2-propylpentanal
• Standard InChI: InChI=1S/C8H16O/c1-3-5-8(7-9)6-4-2/h7-8H,3-6H2,1-2H3
• Standard InChI Key: BAUHZKXBGXCLBO-UHFFFAOYSA-N
• SMILES: CCCC(CCC)C=O
• Canonical SMILES: CCCC(CCC)C=O
• Boiling Point: 160.0 °C

Introduction

2-Propylvaleraldehyde, also known as 2-propylpentanal, is an organic compound with the molecular formula C8H16O. It is a liquid aldehyde with a molecular weight of 128.21 g/mol. This compound is of interest in various chemical and biological applications due to its unique properties and reactivity.

Synonyms and Identifiers

2-Propylvaleraldehyde is known by several synonyms, including 2-propylpentanal, pentanal, 2-propyl-, and others. Its CAS number is 18295-59-5, and it is also identified by the European Community number 242-173-7.

Synonyms and Identifiers Table

Synonym/Identifier	Value
CAS Number	18295-59-5
European Community Number	242-173-7
PubChem CID	87560
Synonyms	2-Propylpentanal, Pentanal, 2-propyl-

Applications and Research Findings

2-Propylvaleraldehyde and its derivatives have been studied in various contexts:

• Flavoring Agents: Acetals of 2-propylpentanal are used as flavoring agents and have been evaluated for their safety and metabolism.

• Pro-drugs: The acetals of 2-propylpentanal have been explored as pro-drugs for valproic acid, indicating potential applications in pharmaceuticals.

• Catalytic Reactions: While not directly involving 2-propylvaleraldehyde, recent advances in palladium-catalyzed reactions for aliphatic aldehydes suggest potential for similar compounds in synthetic chemistry.